Cas no 2034372-96-6 (N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(thiophen-3-yl)acetamide)

• Product Name: N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(thiophen-3-yl)acetamide
• CAS No: 2034372-96-6
• MF: C₁₄H₁₅N₅O₂S
• MW: 317.366200685501
• CID: 5551794
• Update Time: 2025-05-22

N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2-thiophen-3-ylacetamide
• N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C14H15N5O2S/c1-2-21-14-4-3-11-16-17-12(19(11)18-14)8-15-13(20)7-10-5-6-22-9-10/h3-6,9H,2,7-8H2,1H3,(H,15,20)
• InChI Key： DHDKVCFATLNGDT-UHFFFAOYSA-N
• SMILES： C(NCC1N2C(=NN=1)C=CC(OCC)=N2)(=O)CC1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(thiophen-3-yl)acetamide

N-{6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(Thiophen-3-yl)Acetamide: A Comprehensive Overview

The compound N-{6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(Thiophen-3-yl)Acetamide (CAS No. 2034372-96-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a unique combination of functional groups and heterocyclic structures that contribute to its distinctive properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

N-{6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(Thiophen-3-yl)Acetamide is characterized by its complex structure, which includes a triazolopyridazine ring system and a thiophene moiety. The triazolopyridazine ring is known for its aromaticity and stability, while the thiophene group introduces additional electronic properties that enhance the compound's reactivity and selectivity in various reactions. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to interact with biological targets through multiple non-covalent interactions.

The synthesis of N-{6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(Thiophen-3-yl)Acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyridazine ring through cyclization reactions and the subsequent functionalization with the thiophene group. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic methods.

One of the most promising applications of N-{6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(Thiophen